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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Krypton-85 (⁸⁵Kr), a radioactive isotope of the noble gas krypton with a half-life of 10.76

years, serves as a powerful tracer for a variety of processes in Earth sciences.[1] Its chemically

inert nature prevents it from undergoing chemical reactions in the environment, making it an

ideal marker for tracking physical transport phenomena in the atmosphere and in aquatic

systems.[1][2] The primary anthropogenic source of ⁸⁵Kr is the reprocessing of nuclear fuel,

which has led to a global atmospheric background concentration that can be leveraged for

scientific investigation.[3][4][5]

Application Notes
Atmospheric Studies
Krypton-85 is a well-established tracer for investigating the transport and dispersion of

atmospheric plumes. Its release from nuclear reprocessing facilities allows for the validation of

atmospheric dispersion models and the study of air mass movements on local to global scales.

[3][6] By measuring ⁸⁵Kr concentrations downwind from a source, researchers can gain insights

into atmospheric mixing and circulation patterns.[7][8] Furthermore, the detection of anomalous

⁸⁵Kr concentrations is a key tool in monitoring for undeclared nuclear reprocessing activities,

contributing to international nuclear safeguards.[3][4][9]
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In oceanography and hydrology, ⁸⁵Kr is primarily used as a dating tool for young water masses.

Once a water body is isolated from the atmosphere, the ⁸⁵Kr concentration begins to decrease

due to radioactive decay. By comparing the measured ⁸⁵Kr concentration in a water sample to

the known atmospheric concentration at the time of its last contact with the air, the "age" or

residence time of the water can be determined.[1] This technique is particularly valuable for

dating groundwater that is less than 50 years old, providing crucial information for managing

water resources.[2][10] While less common, ⁸⁵Kr can also be applied to study mixing processes

in the upper ocean.

Glaciological Studies
Similar to its application in hydrology, ⁸⁵Kr can be used to date recent layers of polar ice. Air

bubbles trapped in the ice preserve a sample of the atmosphere from the time of their

formation. By extracting the krypton from these bubbles and measuring the ⁸⁵Kr concentration,

scientists can determine the age of the ice, contributing to our understanding of past climate

and atmospheric composition.[11]

Quantitative Data Summary
Property Value Reference

Half-life 10.76 years [1][4]

Decay Mode Beta (β⁻) decay [1]

Maximum Beta Energy 0.675 MeV [1]

Primary Anthropogenic Source Nuclear fuel reprocessing [3][5]

Natural Sources

Cosmic ray interaction with

⁸⁴Kr, spontaneous fission of U

and Pu

[1]

Typical Atmospheric

Concentration (Northern

Hemisphere)

~1.6 Bq/m³ (variable) [4]
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Protocol 1: Atmospheric ⁸⁵Kr Sample Collection and
Analysis
This protocol outlines the general steps for collecting and analyzing atmospheric samples for

⁸⁵Kr concentration, often used in environmental monitoring and nuclear safeguards.

1. Sample Collection:

Method: Whole air sampling or krypton enrichment on activated charcoal.

Procedure (Enrichment):

Draw a large volume of air (e.g., 10 m³) through a series of traps.[2]

The first traps, containing materials like soda lime and silica gel, remove water vapor and

carbon dioxide.[12]

The air then passes through a trap filled with activated charcoal cooled to cryogenic

temperatures (e.g., with liquid nitrogen) to adsorb noble gases, including krypton.[2][12]

The enriched gas sample is then transferred to a storage cylinder.

2. Sample Preparation (Laboratory):

Method: Gas chromatography is used to separate krypton from other adsorbed gases.[2]

Procedure:

The collected gas sample is passed through a gas chromatograph.

The distinct retention time of krypton allows for its isolation from other components like

nitrogen, oxygen, and argon.

The purified krypton fraction is collected.

3. ⁸⁵Kr Measurement:

Method 1: Low-Level Counting (LLC)
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The purified krypton sample is transferred into a gas proportional counter.[2]

The beta particles emitted from the decay of ⁸⁵Kr are counted over an extended period.

The activity concentration is calculated based on the count rate and the volume of the

original air sample.

Method 2: Atom Trap Trace Analysis (ATTA)

ATTA is a laser-based atom counting technique that is significantly more sensitive than

LLC and requires a much smaller sample size.[4][13]

The purified krypton sample is introduced into the ATTA instrument.

Lasers are used to selectively trap and excite ⁸⁵Kr atoms, which are then detected by their

fluorescence.[14]

The number of ⁸⁵Kr atoms is counted directly, allowing for a precise determination of the

isotopic abundance.[4]

Protocol 2: Groundwater ⁸⁵Kr Sample Collection and
Analysis for Dating
This protocol describes the methodology for collecting dissolved gases from groundwater and

analyzing the ⁸⁵Kr content for age determination.

1. Sample Collection (Field):

Method: Degassing a large volume of groundwater.

Procedure:

Pump a significant volume of groundwater (typically 2000-4000 liters) from a well.[15]

The water is passed through a membrane contactor or a similar degassing unit. This

device facilitates the transfer of dissolved gases from the water into a separate gas phase.

[10]
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The extracted gas is collected and compressed into a sample cylinder.[15]

Alternatively, a simpler method involves filling evacuated gas bottles with groundwater,

which are then sent to the lab for gas extraction.[10]

2. Sample Preparation (Laboratory):

The preparation of the krypton fraction from the collected gas sample follows the same gas

chromatography procedure as described in Protocol 1, step 2.

3. ⁸⁵Kr Measurement:

The measurement of the ⁸⁵Kr activity in the purified krypton sample is performed using

either Low-Level Counting or Atom Trap Trace Analysis, as detailed in Protocol 1, step 3.

4. Age Calculation:

The measured ⁸⁵Kr concentration of the groundwater sample is compared to the historical

atmospheric ⁸⁵Kr concentration curve.

By matching the sample's concentration (corrected for decay) to the atmospheric record, the

time since the water was last in contact with the atmosphere (its "age") can be determined.

[1]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://water.llnl.gov/sites/water/files/2020-09/visser2014swrcb_gama13.pdf
https://research.csiro.au/groundwater-systems/groundwater-sampling-for-radiokrypton-and-radioargon-made-easy/
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.ldeo.columbia.edu/~martins/isohydro/kr85.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Field Operations

Laboratory Analysis

1. Air Sampling
(e.g., 10 m³ of air)

2. On-site Enrichment
(Cryogenic Adsorption)

Large Volume

3. Kr Purification
(Gas Chromatography)

Enriched Gas Sample

4. ⁸⁵Kr Measurement
(ATTA or LLC)

5. Data Analysis
(Concentration Calculation)

Interpretation
(e.g., Plume Dispersion, Undeclared Activity)

Results

Click to download full resolution via product page

Atmospheric ⁸⁵Kr Monitoring Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1223016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmosphere
(Known ⁸⁵Kr Concentration History)

Groundwater Recharge
(Equilibration with Atmosphere)

Groundwater Age Determination

Comparison

Isolation from Atmosphere

Radioactive Decay of ⁸⁵Kr
(Half-life = 10.76 years)

Groundwater Sampling and
⁸⁵Kr Measurement

Click to download full resolution via product page

Groundwater Dating with ⁸⁵Kr

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1223016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Collection Sample Preparation
Analysis

Atmospheric Air Kr Enrichment
(Cryogenic Adsorption)

Groundwater / Ocean Water Degassing

Kr Purification
(Gas Chromatography)

Low-Level Counting (LLC)Larger Sample

Atom Trap Trace Analysis (ATTA)
Smaller Sample

⁸⁵Kr Concentration

Click to download full resolution via product page

General ⁸⁵Kr Sample Analysis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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